Cas no 73013-68-0 (6-Acetylquinoline)

• Product Name: 6-Acetylquinoline
• CAS No: 73013-68-0
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD00047614
• CID: 578165
• PubChem ID: 258559
• Update Time: 2025-04-19

6-Acetylquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(Quinolin-6-yl)ethanone
• 6-Acetylquinoline
• 1-(6-quinolinyl)Ethanone
• 1-Quinolin-6-ylethanone
• Ethanone,1-(6-quinolinyl)-
• NSC 87613
• Ethanone, 1-(6-quinolinyl)-
• 1-(quinolin-6-yl)ethan-1-one
• NSC87613
• 1-quinolin-6-yl-ethanone
• NCIOpen2_000994
• GBYIZWZRYFGYDE-UHFFFAOYSA-N
• 3400AJ
• SY006186
• Z1089965674
• EN300-78750
• A866165
• DTXSID40293171
• FT-0641439
• GS-5492
• SCHEMBL359531
• CS-0060853
• NSC-87613
• AKOS009429487
• 1-(Quinolin-6-yl)ethanone;6-Acetylquinoline
• SB38484
• 73013-68-0
• MFCD00047614
• AMY20403
• DB-055715

• MDL： MFCD00047614
• Inchi： 1S/C11H9NO/c1-8(13)9-4-5-11-10(7-9)3-2-6-12-11/h2-7H,1H3
• InChI Key： GBYIZWZRYFGYDE-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-77.5 ºC
• Boiling Point: 315.2 ℃ at 760 mmHg
• Flash Point: 152.4℃
• Refractive Index: 1.621
• Solubility: Very slightly soluble (0.62 g/l) (25 º C),
• PSA: 29.96000
• LogP: 2.43740
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Acetylquinoline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives